Cas no 835910-85-5 (2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline)

• Product Name: 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline
• CAS No: 835910-85-5
• MF: C₂₅H₁₈N₄S₂
• MW: 438.567222118378
• CID: 6028320
• PubChem ID: 3803935
• Update Time: 2025-07-13

2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline
• 2-(3,5-dithiophen-2-yl-3,4-dihydropyrazol-2-yl)-4-phenylquinazoline
• Quinazoline, 2-(4,5-dihydro-3,5-di-2-thienyl-1H-pyrazol-1-yl)-4-phenyl-
• 835910-85-5
• 2-[3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-phenylquinazoline
• AKOS024388407
• F1590-0161
• SBI-0218244.0001
• 2-(3,5-di(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-phenylquinazoline

• Inchi： 1S/C25H18N4S2/c1-2-8-17(9-3-1)24-18-10-4-5-11-19(18)26-25(27-24)29-21(23-13-7-15-31-23)16-20(28-29)22-12-6-14-30-22/h1-15,21H,16H2
• InChI Key： HMUHETHOCWJLNG-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(C2=CC=CC=C2)N=C1N1C(C2SC=CC=2)CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 438.09728894g/mol
• Monoisotopic Mass: 438.09728894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 651.2±65.0 °C(Predicted)
• pka: 3.66±0.59(Predicted)

Additional information on 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline

Introduction to 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline (CAS No. 835910-85-5)

2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline, identified by its CAS number 835910-85-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline family, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple aromatic rings, including thiophene and phenyl groups, along with the pyrazole moiety, contributes to its unique chemical properties and potential pharmacological applications.

The molecular architecture of 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline encompasses a fused system of thiophene, pyrazole, and quinazoline rings. This arrangement not only enhances its structural stability but also opens up possibilities for diverse interactions with biological targets. The compound's dual functionality, derived from the pyrazole and quinazoline moieties, makes it a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Quinazoline derivatives, in particular, have been extensively studied due to their role as scaffolds in various pharmacological applications. The introduction of thiophene and phenyl groups into the quinazoline framework has been shown to modulate its pharmacokinetic properties and enhance binding affinity to biological targets.

One of the most compelling aspects of 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl-4-phenylquinazoline is its potential as an anti-cancer agent. Quinazoline derivatives have demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer cell proliferation. The structural features of this compound suggest that it may interact with key proteins such as tyrosine kinases, which are crucial in cancer signaling pathways. Preliminary studies have indicated that derivatives of this nature exhibit promising anti-proliferative effects in various cancer cell lines.

The synthesis of 2-3,5-bis(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yll4-pheny lquinazoline involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of thiophene rings into the quinazoline core necessitates careful selection of coupling reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, the molecular modeling of 2 -3 , 5 -bis( thi ophen - 2 - yl ) - 4 , 5 - dihydro - 1 H - pyrazol - 1 - yl - 4 - phen ylquin az oline has provided valuable insights into its binding interactions with biological targets. Molecular dynamics simulations have revealed that the compound can form stable complexes with proteins involved in cancer metabolism and signaling. These simulations have helped in identifying key residues on the target proteins that are critical for binding affinity.

The pharmacological profile of 2 -3 , 5 -bis( thi ophen - 2 - yl ) - 4 , 5 - dihydro - 1 H - pyrazol - 1 - yl - 4 phen ylquin az oline has been further explored through in vitro assays. These studies have demonstrated its ability to inhibit the activity of several enzymes implicated in cancer progression. Notably, it has shown potent activity against tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are frequently overexpressed in various cancers.

In addition to its anti-cancer potential, 2 -3 , 5 bis( thi ophen . 2 . yl ) . 4 , . di hydro . H . py ra z ol . l . y l . . phen yl qu i naz oline has also been investigated for its antimicrobial properties. Preliminary data suggest that it exhibits inhibitory effects against certain bacterial and fungal strains. This dual functionality as both an anti-cancer agent and an antimicrobial compound makes it a versatile candidate for therapeutic development.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. In this context, CAS No83591085_85_ has undergone several preclinical studies to assess its toxicity profile and pharmacokinetic behavior. These studies have provided valuable data on its metabolic stability, distribution, excretion, and potential side effects. The results from these studies have been instrumental in optimizing its chemical structure for better therapeutic outcomes.

The future directions for research on CAS No83591085_85_ include exploring its potential in combination therapies with other drugs. Combination therapy is often more effective than single-agent treatment in managing complex diseases such as cancer. By pairing this compound with existing chemotherapeutic agents or targeted therapies, researchers aim to enhance overall treatment efficacy while minimizing side effects.

Advances in synthetic methodologies have also opened up new possibilities for modifying the structure of CAS No83591085_85_ to improve its pharmacological properties. Techniques such as structure-based drug design and high-throughput screening are being employed to identify analogs with enhanced potency and selectivity. These efforts are expected to lead to the discovery of novel drug candidates with improved therapeutic profiles.

The integration of computational tools into drug discovery processes has significantly accelerated the development pipeline for compounds like CAS No83591085_85_。 By leveraging computational chemistry techniques such as molecular docking and virtual screening， researchers can rapidly identify promising candidates for further experimental validation。 This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods。

In conclusion， CAS No83591085_85_ represents a structurally intriguing compound with significant potential in pharmaceutical applications。 Its unique molecular architecture， coupled with promising preclinical data， positions it as a valuable asset in the quest for novel therapeutics。 As research continues to uncover new insights into its pharmacological properties， this compound is poised to make meaningful contributions to medicine。